6-allyl-N-(2-methoxyphenyl)-6H-dibenzo[c,e][1,2]thiazine-9-carboxamide 5,5-dioxide

• Molecular Formula: C23H20N2O4S
• Molecular Weight: 420.5 g/mol
• IUPAC Name: N-(2-methoxyphenyl)-5,5-dioxo-6-prop-2-enylbenzo[c][1,2]benzothiazine-9-carboxamide
• InChI: InChI=1S/C23H20N2O4S/c1-3-14-25-20-13-12-16(23(26)24-19-9-5-6-10-21(19)29-2)15-18(20)17-8-4-7-11-22(17)30(25,27)28/h3-13,15H,1,14H2,2H3,(H,24,26)
• InChI Key: SRCMPEJMXZOQOH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)C2=CC3=C(C=C2)N(S(=O)(=O)C4=CC=CC=C43)CC=C

Description

6-allyl-N-(2-methoxyphenyl)-6H-dibenzo[c,e][1,2]thiazine-9-carboxamide 5,5-dioxide is a complex organic compound that belongs to the class of thiazine derivatives This compound is characterized by its unique structure, which includes a thiazine ring fused with two benzene rings, an allyl group, and a methoxyphenyl group

Preparation Methods

The synthesis of 6-allyl-N-(2-methoxyphenyl)-6H-dibenzo[c,e][1,2]thiazine-9-carboxamide 5,5-dioxide involves multiple steps, including the formation of the thiazine ring and the introduction of the allyl and methoxyphenyl groups. One common synthetic route involves the reaction of 2-aminothiophenol with an appropriate aldehyde to form the thiazine ring, followed by the introduction of the allyl group through an alkylation reaction. The methoxyphenyl group is then introduced through a nucleophilic substitution reaction. Industrial production methods may involve optimization of reaction conditions, such as temperature, pressure, and the use of catalysts, to improve yield and purity.

Chemical Reactions Analysis

6-allyl-N-(2-methoxyphenyl)-6H-dibenzo[c,e][1,2]thiazine-9-carboxamide 5,5-dioxide undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles like sodium methoxide. Major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the allyl group can lead to the formation of an epoxide, while reduction of the thiazine ring can yield a dihydrothiazine derivative.

Scientific Research Applications

This compound has a wide range of scientific research applications due to its unique chemical structure and properties. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it has been studied for its potential as an enzyme inhibitor and its interactions with various biological targets. In medicine, it has shown promise as a potential therapeutic agent for the treatment of diseases such as cancer and inflammation. In industry, it is used in the development of new materials and as a catalyst in various chemical reactions.

Mechanism of Action

The mechanism of action of 6-allyl-N-(2-methoxyphenyl)-6H-dibenzo[c,e][1,2]thiazine-9-carboxamide 5,5-dioxide involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and inhibit their activity, leading to changes in cellular processes. For example, it may inhibit the activity of enzymes involved in the synthesis of inflammatory mediators, thereby reducing inflammation. The exact molecular targets and pathways involved depend on the specific biological context and the concentration of the compound.

Comparison with Similar Compounds

6-allyl-N-(2-methoxyphenyl)-6H-dibenzo[c,e][1,2]thiazine-9-carboxamide 5,5-dioxide can be compared with other thiazine derivatives, such as thiazolidines and thiazoles While all these compounds share a common thiazine ring structure, they differ in the functional groups attached to the ring and their resulting chemical properties For example, thiazolidines are known for their antimicrobial and anticancer activities, while thiazoles are used as antioxidants and anti-inflammatory agents